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Compound of Interest

Compound Name: 2-Nonenal

Cat. No.: B1234100

Essential Safety and Handling Guide for 2-
Nonenal

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for handling 2-Nonenal, a compound recognized
as a skin, eye, and respiratory irritant.[1][2][3] Adherence to these guidelines is critical for
minimizing exposure risks and ensuring safe laboratory practices.

Personal Protective Equipment (PPE)

When handling 2-Nonenal, a comprehensive PPE strategy is required to prevent contact and
inhalation. The following table summarizes the necessary protective gear.
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Specifications &
PPE Category Item )
Recommendations

Should be compliant with
OSHA's eye and face

Eye Protection Safety Goggles or Glasses protection regulations (29 CFR
1910.133) or European
Standard EN166.[1]

Butyl rubber and nitrile gloves
are recommended for handling
] ] ] aldehydes.[4] Avoid latex or
Hand Protection Chemical-Resistant Gloves ) )
polyvinyl chlorides as they may

not offer sufficient protection.

[4]

A lab coat or chemical-
Body Protection Protective Clothing resistant apron should be worn

to prevent skin contact.[1]

Use a NIOSH-approved
respirator, especially in areas
) ) ) with inadequate ventilation.[1]
Respiratory Protection Respirator ) o ]
[4] An air-purifying respirator
with organic vapor cartridges is

a suitable option.

Chemical Safety and Exposure Data

While specific occupational exposure limits (OELS) such as Permissible Exposure Limits
(PELSs) or Threshold Limit Values (TLVs) for 2-Nonenal are not readily available in standard
databases, it is crucial to handle it with care due to its irritant properties. The known physical
and chemical properties are summarized below.
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Property Value

Flash Point 79 °C (174.2 °F)[1][2]

Physical State Liquid[1]

Hazards Skin, eye, and respiratory irritant[1][2][3]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining a safe laboratory environment when
working with 2-Nonenal.

Engineering Controls:
» Always handle 2-Nonenal in a well-ventilated area.

» A certified chemical fume hood is the preferred engineering control to minimize inhalation
exposure.

Safe Handling Practices:

Ensure all required PPE is donned before handling the chemical.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors.

After handling, wash hands and any exposed skin thoroughly with soap and water.[5]

Remove and wash contaminated clothing before reuse.[1]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

o Keep away from heat, sparks, and open flames.[1]

Emergency and First Aid Protocols
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In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[1][6]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water for at least 15
minutes. Seek medical attention if irritation
persists.[1][4][5]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.[1]
Do NOT induce vomiting. If the person is
] conscious, rinse their mouth with water and
Ingestion

have them drink 2-4 cupfuls of water. Seek

immediate medical attention.[1]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Spill Response Workflow
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Workflow for responding to a 2-Nonenal spill.

Waste Disposal:
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» All waste containing 2-Nonenal must be collected in a designated, labeled, and sealed
container.

» Dispose of the chemical waste through an approved hazardous waste disposal facility.

e Follow all federal, state, and local regulations for hazardous waste disposal. Never pour 2-
Nonenal down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1234100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

